Cas no 1805589-84-7 (Methyl 3-aminomethyl-5-cyano-2-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-(trifluoromethylthio)phenylacetate
• CAS No: 1805589-84-7
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 4990031
• Update Time: 2025-10-31

Methyl 3-aminomethyl-5-cyano-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H11F3N2O2S/c1-19-10(18)4-8-2-7(5-16)3-9(6-17)11(8)20-12(13,14)15/h2-3H,4,6,17H2,1H3
• InChI Key： AFUHLMHEBWIHCJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(CN)=CC(C#N)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on Methyl 3-aminomethyl-5-cyano-2-(trifluoromethylthio)phenylacetate

Methyl 3-Aminomethyl-5-Cyano-2-(Trifluoromethylthio)Phenylacetate: A Comprehensive Overview

Methyl 3-Aminomethyl-5-Cyano-2-(Trifluoromethylthio)Phenylacetate, also known by its CAS number 1805589-84-7, is a complex organic compound with a diverse range of applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate moiety, a cyano group, and a trifluoromethylthio substituent. These functional groups contribute to its versatile chemical properties, making it a valuable compound in various research and industrial contexts.

The synthesis of Methyl 3-Aminomethyl-5-Cyano-2-(Trifluoromethylthio)Phenylacetate involves a series of carefully controlled reactions, including nucleophilic substitutions, acetylations, and possibly Friedel-Crafts alkylation or acylation. The presence of the trifluoromethylthio group introduces significant electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized its unique structural features to design and synthesize potential inhibitors for various enzymes and receptors. For instance, the cyano group and trifluoromethylthio substituent can act as effective warhead groups in covalent inhibitors, targeting specific protein residues. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in developing next-generation therapeutics for diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, Methyl 3-Aminomethyl-5-Cyano-2-(Trifluoromethylthio)Phenylacetate has also found applications in materials science. Its ability to undergo various polymerization reactions makes it a promising candidate for the development of advanced materials with tailored properties. For example, researchers have investigated its use as a building block for constructing stimuli-responsive polymers, which can exhibit dynamic behavior under external stimuli such as temperature or pH changes.

The structural complexity of this compound also makes it an attractive target for mechanistic studies in organic chemistry. Recent investigations have focused on understanding the electronic effects of its substituents on reaction pathways, particularly in nucleophilic aromatic substitutions and cross-coupling reactions. These studies have provided valuable insights into the design of more efficient synthetic routes for similar compounds.

From an environmental perspective, the stability and biodegradation properties of Methyl 3-Aminomethyl-5-Cyano-2-(Trifluoromethylthio)Phenylacetate have been a subject of interest. Researchers have evaluated its persistence in various environmental media and assessed its potential impact on ecosystems. These studies are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, Methyl 3-Aminomethyl-5-Cyano-2-(Trifluoromethylthio)Phenylacetate (CAS No. 1805589-84-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and organic synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific innovation.